Cas no 30611-26-8 (1-(4-(Hydroxymethyl)phenyl)pentan-1-one)

• Product Name: 1-(4-(Hydroxymethyl)phenyl)pentan-1-one
• CAS No: 30611-26-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 916137
• PubChem ID: 29928648
• Update Time: 2025-04-19

1-(4-(Hydroxymethyl)phenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Hydroxymethyl)phenyl)pentan-1-one
• 1-(4-hydroxymethyl-phenyl)-pentan-1-one
• 1-[4-(hydroxymethyl)phenyl]pentan-1-one
• 1-(4-Hydroxymethyl-phenyl)-pentan-1
• 1-pentanone, 1-[4-(hydroxymethyl)phenyl]-
• LogP
• -one
• 30611-26-8
• AKOS006290852
• DTXSID40652269

• Inchi： 1S/C12H16O2/c1-2-3-4-12(14)11-7-5-10(9-13)6-8-11/h5-8,13H,2-4,9H2,1H3
• InChI Key： BYSLWXPWWUUPTH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CO)=CC=1)CCCC

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 339.5°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.526
• PSA: 37.3
• LogP: 2.55180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones